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Compound of Interest

Sodium 6-hydroxynaphthalene-2-
Compound Name:
sulfonate

Cat. No.: B147194

Sodium 6-hydroxynaphthalene-2-sulfonate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Sodium 6-hydroxynaphthalene-2-sulfonate (CAS No. 135-76-2), a key intermediate in the
synthesis of various organic compounds, particularly azo dyes. This document summarizes its
key properties, outlines experimental protocols for their determination, and illustrates its
synthetic and application workflow.

Core Physical and Chemical Properties

Sodium 6-hydroxynaphthalene-2-sulfonate, also commonly known as Schaeffer's salt, is an
off-white to slightly yellowish or pinkish crystalline solid.[1][2] Its molecular structure, consisting
of a naphthalene core with hydroxyl and sulfonate functional groups, dictates its chemical
reactivity and physical characteristics.

Data Presentation: Quantitative Properties

The following table summarizes the key quantitative physical and chemical data for Sodium 6-
hydroxynaphthalene-2-sulfonate.
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Property Value Source(s)
Molecular Formula C10H7NaO4S [31141[5]
Molecular Weight 246.21 g/mol [1][3]
Melting Point >300 °C [31[6]117]
Boiling Point 627.11 °C (at 101,325 Pa) [3][6]
Vapor Pressure OPaat25°C [3][6]
Water Solubility 1000 g/L at 25 °C [6]
Solubility in other solvents Slightly soluble in DMSO and [31[6]
Methanol

Off-white, gray-white cream, or
Appearance , _ [1][2][6]
light yellow to pink powder

Form Solid [6][7]

Experimental Protocols

This section details the methodologies for determining the key physical and chemical
properties of Sodium 6-hydroxynaphthalene-2-sulfonate, based on internationally
recognized standards such as the OECD Guidelines for the Testing of Chemicals.

Determination of Melting Point (OECD Guideline 102)

The melting point of Sodium 6-hydroxynaphthalene-2-sulfonate, being above 300 °C, is
typically determined using methods suitable for high-melting-point solids.[4][6][8]

Methodology:

o Sample Preparation: A small quantity of the finely powdered, dry substance is packed into a
capillary tube.

o Apparatus: A calibrated melting point apparatus with a heated metal block or a liquid bath is
used.[6]
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e Procedure:
o The capillary tube containing the sample is placed in the heating block.
o The temperature is raised at a controlled rate.

o The temperature at which the substance is observed to transition from a solid to a liquid
state is recorded as the melting point.[6] Given the high melting point, differential thermal
analysis (DTA) or differential scanning calorimetry (DSC) can also be employed for precise
determination.[6]

Determination of Water Solubility (OECD Guideline 105)

The high water solubility of Sodium 6-hydroxynaphthalene-2-sulfonate can be determined
using the flask method, which is suitable for substances with solubilities above 10-2 g/L.[7][9]

Methodology:

o Sample Preparation: An excess amount of the solid is added to a known volume of deionized
water in a flask.

o Equilibration: The flask is agitated at a constant temperature (e.g., 25 °C) for a sufficient
period to reach equilibrium (saturation).[7]

o Phase Separation: The saturated solution is separated from the undissolved solid by
centrifugation or filtration.

e Analysis: The concentration of Sodium 6-hydroxynaphthalene-2-sulfonate in the clear
agueous phase is determined using a suitable analytical method, such as UV-Vis
spectrophotometry or High-Performance Liquid Chromatography (HPLC).[7]

Spectroscopic Analysis
2.3.1. UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to analyze aromatic compounds and can be employed for
quantitative analysis.[10][11]
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Methodology:

e Solvent Selection: A solvent that does not absorb in the same UV region as the analyte is
chosen (e.g., water or methanol).[10]

o Sample Preparation: A dilute solution of Sodium 6-hydroxynaphthalene-2-sulfonate of
known concentration is prepared.

¢ Analysis: The UV-Vis spectrum is recorded over a relevant wavelength range (typically 200-
400 nm for aromatic compounds).[12] The wavelength of maximum absorbance (Amax) and
the molar absorptivity are determined.

2.3.2. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.[5][13]
Methodology:

o Sample Preparation: A solid sample can be prepared as a potassium bromide (KBr) pellet. A
small amount of the sample is ground with dry KBr and pressed into a thin, transparent disk.

[5]

e Analysis: The FTIR spectrum is recorded. The characteristic absorption bands for the
hydroxyl (-OH), sulfonate (-SO3s), and aromatic (C=C) functional groups are identified.

Mandatory Visualization
Workflow for Synthesis and Application in Azo Dyes

As Sodium 6-hydroxynaphthalene-2-sulfonate is primarily a synthetic intermediate, a
biological signaling pathway is not applicable. Instead, the following diagram illustrates its
general synthesis and subsequent use as a coupling component in the production of azo dyes.
The synthesis typically involves the sulfonation of 2-naphthol.[1]
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Caption: Synthesis of Schaeffer's Salt and its use as a coupling component in azo dye
production.

Chemical Reactivity and Applications

The chemical reactivity of Sodium 6-hydroxynaphthalene-2-sulfonate is characterized by the
presence of the hydroxyl and sulfonate groups on the naphthalene ring. The hydroxyl group
activates the ring towards electrophilic substitution, and its position directs incoming
electrophiles.

Its primary application is as a coupling component in the synthesis of a wide range of azo dyes.
[3] In this process, a diazotized aromatic amine (a diazonium salt) reacts with Sodium 6-
hydroxynaphthalene-2-sulfonate to form a stable azo compound, which is colored. This
reaction is fundamental to the production of many synthetic colorants used in the textile, food,
and cosmetic industries. For instance, it is used in the synthesis of FD&C Red No. 40.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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